![molecular formula C21H23ClN4O3S2 B2809309 N-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-4-(N-methyl-N-phenylsulfamoyl)benzamide hydrochloride CAS No. 1184964-96-2](/img/structure/B2809309.png)
N-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-4-(N-methyl-N-phenylsulfamoyl)benzamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-4-(N-methyl-N-phenylsulfamoyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C21H23ClN4O3S2 and its molecular weight is 479.01. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activity
- A study by Patel and Patel (2015) on the synthesis of heterocyclic compounds, similar in structure to N-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-4-(N-methyl-N-phenylsulfamoyl)benzamide hydrochloride, examined their antibacterial and antifungal activities, indicating potential for medical applications in combating infections (Patel & Patel, 2015).
Capillary Electrophoresis in Drug Analysis
- Ye et al. (2012) utilized nonaqueous capillary electrophoresis for the separation of compounds including those structurally related to the compound . This method can be essential for quality control and analysis in pharmaceutical research (Ye et al., 2012).
Role in Anticoagulant Research
- Haginoya et al. (2004) synthesized derivatives incorporating 5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine, demonstrating potential as orally active anticoagulants. This suggests a significant role in the development of new anticoagulant therapies (Haginoya et al., 2004).
Exploration in Heterocyclic Chemistry
- Shatsauskas et al. (2017) and Шацаускас et al. (2017) explored the synthesis of compounds like this compound, contributing to the broader field of heterocyclic chemistry and its applications in drug discovery and development (Shatsauskas et al., 2017), (Шацаускас et al., 2017).
Advancements in Organic Synthesis
- Research by Almazroa et al. (2004), Youssef et al. (2012), Bellili et al. (2022), Norman et al. (1996), and Honma et al. (1983) explored the synthesis of various heterocyclic compounds, contributing to advancements in organic synthesis methods and applications. These studies highlight the diverse roles such compounds can play in drug development and biochemical research (Almazroa et al., 2004), (Youssef et al., 2012), (Bellili et al., 2022), (Norman et al., 1996), (Honma et al., 1983).
Application in Antineoplastic Research
- Gong et al. (2010) studied the metabolism of flumatinib, an antineoplastic tyrosine kinase inhibitor, in chronic myelogenous leukemia patients. This research provides insight into the metabolic pathways and implications of related compounds in cancer treatment (Gong et al., 2010).
Novel Synthesis Approaches
- Palamarchuk et al. (2019) and Zheng et al. (2014) explored novel synthesis approaches for creating heterocyclic compounds, which can be vital for developing new pharmaceuticals and understanding complex chemical processes (Palamarchuk et al., 2019) (Zheng et al., 2014).
Properties
IUPAC Name |
N-(5-methyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-4-[methyl(phenyl)sulfamoyl]benzamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N4O3S2.ClH/c1-24-13-12-18-19(14-24)29-21(22-18)23-20(26)15-8-10-17(11-9-15)30(27,28)25(2)16-6-4-3-5-7-16;/h3-11H,12-14H2,1-2H3,(H,22,23,26);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQNONVXXTIXWHJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC2=C(C1)SC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C4=CC=CC=C4.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23ClN4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
479.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.